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Compound of Interest

Compound Name: 2-Hydroxy-D-Phenylalanine

Cat. No.: B556769

For Immediate Release

This document provides essential procedural guidance for the safe and compliant disposal of
2-Hydroxy-D-phenylalanine, also known as D-Tyrosine. Tailored for researchers, scientists,
and drug development professionals, this guide outlines the necessary safety precautions,
operational steps, and regulatory considerations to ensure responsible waste management in a
laboratory setting.

Immediate Safety and Hazard Information

2-Hydroxy-D-phenylalanine (D-Tyrosine) is classified as a hazardous substance.[1] It is
crucial to handle this compound with care, adhering to the following immediate safety protocols
to mitigate risks of exposure and injury.

1.1 Personal Protective Equipment (PPE)

Before handling or preparing 2-Hydroxy-D-phenylalanine for disposal, all personnel must
wear the appropriate PPE:

o Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye
contact.[2]

» Hand Protection: Chemical-resistant gloves, such as nitrile, should be worn.[2]

o Protective Clothing: A laboratory coat is required to protect against skin contact.[2]
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e Respiratory Protection: In situations where dust may be generated, a dust mask or a
respirator should be used to avoid inhalation.[1][2]

1.2 Hazard Summary

Exposure to 2-Hydroxy-D-phenylalanine can lead to the following health effects:
o Skin Irritation: Causes skin irritation.[1][2]

o Eye Irritation: Causes serious eye irritation.[1][2]

» Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

1.3 First Aid Measures

In the event of exposure, follow these first-aid procedures:

» After Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical
attention.[2]

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.[2]

o After Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are
present, remove them if it is easy to do so. Continue rinsing and seek medical attention if
irritation persists.[2]

» After Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate
medical advice.[2]

Operational Disposal Plan: Step-by-Step Guidance

The disposal of 2-Hydroxy-D-phenylalanine must comply with all federal, state, and local
environmental regulations.[1] The recommended method of disposal is through a licensed
professional waste disposal service.[3]

Step 1: Waste Segregation and Collection
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e Solid Waste:

o Collect unused or expired solid 2-Hydroxy-D-phenylalanine in its original container or a
clearly labeled, sealed waste container.

o Contaminated materials such as weigh boats, gloves, and wipes must also be collected in
a designated hazardous waste container.

e Liquid Waste:

o Agueous solutions containing 2-Hydroxy-D-phenylalanine should be collected in a
designated aqueous hazardous waste container.

e Contaminated Labware:

o Disposable Labware: Items like pipette tips and plastic tubes that have come into contact
with the compound should be disposed of as solid hazardous waste.

o Non-disposable Labware: Glassware must be decontaminated by rinsing with a suitable
solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

Step 2: Spill Management
In the event of a spill, follow these procedures:
e Minor Spills:

o Restrict access to the spill area.

o Wearing appropriate PPE, carefully sweep or vacuum the spilled solid, avoiding dust

generation.[2]
o Collect the material in a labeled container for hazardous waste disposal.

o Clean the spill area with a suitable decontaminating agent and collect all cleaning
materials as hazardous waste.

e Major Spills:
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o Evacuate the area immediately.

o Alert your institution's Environmental Health and Safety (EHS) department or emergency
response team.[1]

o Ensure the area is well-ventilated if it is safe to do so.
Step 3: Storage and Labeling

» All waste containers must be securely sealed and clearly labeled with "Hazardous Waste"
and the chemical name "2-Hydroxy-D-phenylalanine" or "D-Tyrosine".

o Store waste containers in a designated, secure, and well-ventilated waste accumulation
area, away from incompatible materials.

Step 4: Final Disposal

» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed chemical waste disposal contractor.

e Do not dispose of 2-Hydroxy-D-phenylalanine down the drain or in regular trash.[1]

Data Presentation: Hazard Classifications

The following table summarizes the hazard classifications for 2-Hydroxy-D-phenylalanine (D-
Tyrosine).

Hazard ]
. GHS Category Signal Word Hazard Statement
Classification

H315: Causes skin

Skin Irritation Category 2 Warning S
irritation
) o ) H319: Causes serious
Serious Eye Irritation Category 2A Warning o
eye Irritation
Specific Target Organ
o ) ] H335: May cause
Toxicity (Single Category 3 Warning ) o
respiratory irritation
Exposure)
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Data sourced from multiple Safety Data Sheets.[2][4][5]
Mandatory Visualizations
Diagram 1: Disposal Workflow for 2-Hydroxy-D-Phenylalanine

The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxy-D-phenylalanine waste.
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Disposal Workflow for 2-Hydroxy-D-Phenylalanine

4 Step 1: Waste Generation & Collection )
Solid Waste Liquid Waste
(Unused chemical, contaminated PPE) (Solutions, rinsates)
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Collect Collect
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Arrange Pickup
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Caption: Workflow for the proper disposal of 2-Hydroxy-D-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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